Cas no 1805540-11-7 (5-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 5-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1805540-11-7
• MF: C₈H₄F₅NO₂
• MW: 241.114879608154
• CID: 4890424
• Update Time: 2025-06-11

5-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H4F5NO2/c9-7(10)3-1-14-4(2-15)5(6(3)16)8(11,12)13/h1-2,7H,(H,14,16)
• InChI Key： QOKARDTVSQAURP-UHFFFAOYSA-N
• SMILES： FC(C1C(C(C(F)F)=CNC=1C=O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 394
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2

Additional information on 5-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-carboxaldehyde

Introduction to 5-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1805540-11-7)

5-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-carboxaldehyde, identified by its CAS number 1805540-11-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivatives class, characterized by its intricate molecular structure, which includes multiple fluorinated and hydroxyl functional groups. The presence of both difluoromethyl and trifluoromethyl substituents enhances its electronic properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 5-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-carboxaldehyde positions it as a promising candidate for further exploration in drug discovery. The aldehyde group at the 2-position provides a reactive site for various chemical transformations, such as condensation reactions, which are pivotal in the synthesis of heterocyclic compounds. Moreover, the hydroxyl and fluorinated groups contribute to its solubility and metabolic stability, factors that are critical for pharmaceutical applications.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their enhanced binding affinity and selectivity in biological targets. Studies have demonstrated that fluorine atoms can modulate the pharmacokinetic properties of molecules, leading to improved drug efficacy and reduced side effects. The incorporation of both difluoromethyl and trifluoromethyl groups in this compound suggests potential advantages in terms of metabolic resistance and lipophilicity, which are highly desirable traits in drug candidates.

One of the most compelling aspects of 5-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-carboxaldehyde is its versatility as a building block for more complex structures. Researchers have leveraged this compound to synthesize novel inhibitors targeting various enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. For instance, recent studies have highlighted its utility in generating potent kinase inhibitors, where the fluorinated moieties play a crucial role in optimizing binding interactions with the target proteins.

The aldehyde functionality of this compound also facilitates its use in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are fundamental in constructing biaryl frameworks prevalent in many bioactive molecules. These reactions enable the introduction of diverse substituents at specific positions within the pyridine core, thereby expanding the chemical space available for drug design. The ability to functionalize multiple sites on the molecule allows chemists to fine-tune its pharmacological profile, enhancing its therapeutic potential.

From a synthetic chemistry perspective, 5-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-carboxaldehyde exemplifies an elegant example of how strategic functionalization can yield highly valuable intermediates. The synthesis of this compound involves multi-step processes that showcase advanced techniques in organic synthesis, including palladium-catalyzed reactions and protecting group strategies. These synthetic methodologies not only highlight the compound's complexity but also underscore its importance as a tool for advancing pharmaceutical research.

The growing interest in fluorinated pyridines is further underscored by their prevalence in clinical candidates and marketed drugs. For example, several FDA-approved medications contain fluorinated pyridine moieties that contribute to their efficacy and safety profiles. This trend underscores the importance of compounds like 5-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-carboxaldehyde as essential components in modern drug discovery pipelines.

In conclusion, 5-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1805540-11-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its reactivity and synthetic utility, make it a cornerstone for developing novel therapeutic agents. As research continues to uncover new applications for fluorinated pyridines, this compound is poised to play an increasingly pivotal role in addressing unmet medical needs.